Cas no 649727-16-2 (1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester)
649727-16-2 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
CAS No:649727-16-2
MF:C15H12N2O2
MW:252.267983436584
CID:410505
PubChem ID:127262544
Update Time:2025-04-19
1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
- methyl 1-isoquinolin-4-ylpyrrole-3-carboxylate
- Isoquinolin-4-ylmethyl 1H-pyrrole-3-carboxylate
- 649727-16-2
-
- Inchi: 1S/C15H12N2O2/c18-15(12-5-6-16-8-12)19-10-13-9-17-7-11-3-1-2-4-14(11)13/h1-9,16H,10H2
- InChI Key: VPRKKGOJEFYRBG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CNC=1)=O)CC1C=NC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 252.08996
- Monoisotopic Mass: 252.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 44.12
1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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